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Compound of Interest

Compound Name: 5-Methylheptanal

Cat. No.: B13604506

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 5-
Methylheptanal (CAS No. 75579-88-3), a valuable aldehyde in organic synthesis. While
detailed information on its specific applications in drug development and associated signaling
pathways is not extensively documented in publicly available literature, this guide furnishes
available data on its procurement, physicochemical properties, and a general synthetic
approach.

Physicochemical Properties

5-Methylheptanal is a chiral aliphatic aldehyde. Its key properties are summarized below.
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Property Value Source
CAS Number 75579-88-3 PubChem[1]
Molecular Formula C8H160 PubChem[1]
Molecular Weight 128.21 g/mol PubChem[1]
Synonyms Heptanal, 5-methyl- PubChem[1]
Computed XLogP3-AA 2.4 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 5 PubChem[1]
Exact Mass 128.120115130 Da PubChem[1]
Monoisotopic Mass 128.120115130 Da PubChem[1]
Topological Polar Surface Area  17.1 A2 PubChem[1]
Heavy Atom Count 9 PubChem[1]

Commercial Availability

5-Methylheptanal is available from various chemical suppliers, typically on a research scale.
The purity and available quantities can vary between suppliers. Researchers are advised to
contact the vendors directly for the most current information, including pricing and availability.
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Supplier

Purity

Available Quantities

Sigma-Aldrich

Not specified on website

Inquire for details

Alfa Aesar (Thermo Fisher

Scientific)

Not specified on website

Inquire for details

TCI (Tokyo Chemical Industry)

Not specified on website

Inquire for details

Key Organics

>95%

19, 59

BLD Pharmatech

95%

19, 59, 25g

Toronto Research Chemicals

Not specified on website

Inquire for details

This table is based on publicly available information and may not be exhaustive. Please verify

with the suppliers for the most up-to-date product specifications.

Synthesis of 5-Methylheptanal

A specific, detailed experimental protocol for the synthesis of 5-Methylheptanal is not readily

available in peer-reviewed journals or organic synthesis archives. However, it can be prepared

through the oxidation of the corresponding primary alcohol, 5-methylheptan-1-ol. Common and

effective methods for this transformation include Swern oxidation and oxidation with pyridinium

chlorochromate (PCC).

A generalized workflow for the synthesis of 5-Methylheptanal via oxidation of 5-methylheptan-

1-ol is presented below.
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A generalized workflow for the synthesis of 5-Methylheptanal.
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General Experimental Protocol (Swern Oxidation)

The Swern oxidation is a reliable method for converting primary alcohols to aldehydes with
minimal over-oxidation to carboxylic acids. The following is a general procedure that can be
adapted for the synthesis of 5-Methylheptanal from 5-methylheptan-1-ol.

Materials:

e 5-methylheptan-1-ol

e Oxalyl chloride

o Dimethyl sulfoxide (DMSOQO)

o Triethylamine (Et3N)

e Anhydrous dichloromethane (DCM)

e Anhydrous diethyl ether

e Saturated agueous sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:

A solution of oxalyl chloride (1.5 - 2.0 equivalents) in anhydrous DCM is cooled to -78 °C
under an inert atmosphere (e.g., argon or nitrogen).

e Anhydrous DMSO (2.5 - 3.0 equivalents) is added dropwise to the cooled solution, and the
mixture is stirred for a short period (e.g., 15-30 minutes).

e A solution of 5-methylheptan-1-ol (1.0 equivalent) in anhydrous DCM is added dropwise to
the activated DMSO mixture at -78 °C. The reaction is typically stirred for 30-60 minutes.

o Triethylamine (5.0 - 7.0 equivalents) is added dropwise, and the reaction mixture is allowed
to warm to room temperature.
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e The reaction is quenched by the addition of water or a saturated aqueous solution of sodium
bicarbonate.

e The aqueous layer is extracted with DCM or diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate or sodium sulfate, filtered, and the solvent is removed under reduced pressure.

e The crude product can be purified by column chromatography on silica gel to yield pure 5-
Methylheptanal.

Note: This is a generalized protocol. The specific quantities of reagents and reaction times
should be optimized for the specific scale of the reaction. All procedures should be carried out
in a well-ventilated fume hood, as toxic and odorous byproducts are generated.

Applications in Drug Development

Currently, there is a lack of specific information in the public domain detailing the use of 5-
Methylheptanal in drug development or its interaction with specific signaling pathways. As a
chiral aldehyde, it has the potential to serve as a building block in the synthesis of more
complex chiral molecules, which is a common strategy in the development of new therapeutic
agents. The aldehyde functional group is versatile and can participate in a variety of carbon-
carbon bond-forming reactions, making it a useful intermediate in multi-step syntheses.

Conclusion

5-Methylheptanal is a commercially available chiral aldehyde with potential applications in
organic synthesis. While its direct role in drug development is not well-documented, its
structure and functional group make it a candidate for use as a synthetic intermediate. The
synthesis of 5-Methylheptanal can be achieved through standard oxidation protocols from the
corresponding alcohol. For researchers requiring this compound, several commercial sources
are available, and the provided synthetic overview offers a viable route for its preparation in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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